Cas no 887350-78-9 (4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline)

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline is a fluorinated quinoline derivative with a highly functionalized structure, offering versatility in synthetic and medicinal chemistry applications. The presence of chloro and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate for constructing complex heterocyclic compounds. Its electron-withdrawing substituents contribute to improved stability and selectivity in cross-coupling reactions, while the methyl group at the 8-position can influence steric and electronic properties. This compound is particularly useful in pharmaceutical research, agrochemical development, and materials science due to its potential as a building block for bioactive molecules. Its well-defined structure ensures consistent performance in demanding synthetic processes.
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline structure
887350-78-9 structure
Product Name:4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline
CAS No:887350-78-9
MF:C11H6Cl2F3N
MW:280.073251247406
MDL:MFCD08448261
CID:856220
PubChem ID:43668577
Update Time:2025-05-28

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 4,7-DICHLORO-8-METHYL-2-(TRIFLUOROMETHYL)QUINOLINE
    • A861525
    • 887350-78-9
    • DTXSID40656308
    • SB69884
    • AKOS009866590
    • CS-0211182
    • MFCD08448261
    • BS-23199
    • BUTTPARK 147\\04-40
    • BUTTPARK 147 4-40
    • 4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline
    • MDL： MFCD08448261
    • Inchi： 1S/C11H6Cl2F3N/c1-5-7(12)3-2-6-8(13)4-9(11(14,15)16)17-10(5)6/h2-4H,1H3
    • InChI Key： KCBAMMZWGCMDMX-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C(F)(F)F)N=C2C(C)=C(C=CC2=1)Cl

Computed Properties

  • Exact Mass: 278.98300
  • Monoisotopic Mass: 278.9829391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 4.86880

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189005596-25g
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D437198-100mg
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TRC
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TRC
D437198-500mg
4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline
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TRC
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Chemenu
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Fluorochem
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Fluorochem
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:887350-78-9)4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline
Order Number:A861525
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:30
Price ($):621.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:887350-78-9)4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline
A861525
Purity:99%
Quantity:25g
Price ($):621.0
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